Aza-BODIPY

• Molecular Formula: C32H22BF2N3
• Molecular Weight: 497.3 g/mol
• InChI: InChI=1S/C32H22BF2N3/c34-33(35)37-29(25-17-9-3-10-18-25)21-27(23-13-5-1-6-14-23)31(37)36-32-28(24-15-7-2-8-16-24)22-30(38(32)33)26-19-11-4-12-20-26/h1-22H
• InChIKey: ZRHFBKZCOBJRTC-UHFFFAOYSA-N

Aza-BODIPY Core Properties & Differentiators

Aza-boron-dipyrromethene (Aza-BODIPY) dyes are heteroatom-containing analogues of the classic BODIPY (4,4-difluoro-4-bora-3a,4a-diaza-s-indacene) family, distinguished by the replacement of the meso-methine carbon with an sp²-hybridized nitrogen atom [1]. This single-atom substitution fundamentally alters the electronic structure, generating a pronounced bathochromic shift that pushes absorption and emission into the near-infrared (NIR, >650 nm) region essential for biomedical imaging and phototherapy [2]. Aza-BODIPYs retain the favorable characteristics of their BODIPY predecessors—high molar extinction coefficients (typically 64,000–85,000 M⁻¹cm⁻¹ in standard derivatives, reaching ~230,000 M⁻¹cm⁻¹ in ring-fused variants), narrow emission bandwidths, and excellent photochemical stability—while offering distinct advantages in spectral tunability, excited-state relaxation pathway engineering, and multimodal theranostic functionality [3][4]. For scientific procurement, the critical consideration is that not all Aza-BODIPYs are interchangeable; specific substitution patterns at the 1,7- and 3,5-positions, as well as ring-fusion strategies, dramatically modulate fluorescence quantum yield, singlet oxygen generation capacity, photothermal conversion efficiency, and water solubility, directly determining suitability for fluorescence imaging versus photodynamic therapy versus photothermal therapy applications.

Core scaffold Aza-BODIPY with meso-nitrogen bridge enabling NIR (>650 nm) absorption and emission

Key differentiator ~100 nm bathochromic shift relative to classic BODIPY, placing output within the NIR therapeutic window

Selection logic Substitution pattern at 1,7- and 3,5-positions and ring-fusion architecture directly control excited-state relaxation pathway: fluorescence vs. singlet oxygen vs. photothermal conversion

• [1] Schäfer, C., Mony, J., Olsson, T., & Börjesson, K. (2022). Effect of the Aza-N-Bridge and Push–Pull Moieties: A Comparative Study between BODIPYs and Aza-BODIPYs. The Journal of Organic Chemistry, 87(5), 2569–2579. View Source
• [2] Gut, A., Łapok, Ł., Jamróz, D., Gorski, A., Solarski, J., & Nowakowska, M. (2017). Photophysics and redox properties of aza-BODIPY dyes with electron-withdrawing groups. New Journal of Chemistry, 41, 12110–12122. View Source
• [3] Rappitsch, T., & Borisov, S. M. (2021). Carbazole- and Fluorene-Fused Aza-BODIPYs: NIR Fluorophores with High Brightness and Photostability. Chemistry – A European Journal, 27(41), 10685–10692. View Source
• [4] Zhang, Z., Liu, C., Lu, Y., Zhao, W., Zhu, Q., He, H., Chen, Z., & Wu, W. (2024). In vivo fluorescence imaging of nanocarriers in near-infrared window II based on aggregation-caused quenching. Journal of Nanobiotechnology, 22, 488. View Source

Aza-BODIPY Structure-Specific Procurement

The term 'Aza-BODIPY' describes a scaffold, not a single compound, and performance characteristics are exquisitely sensitive to substitution architecture. Replacing the meso-carbon with nitrogen red-shifts absorption by approximately 100 nm relative to analogous BODIPYs, but the magnitude of this shift, the fluorescence quantum yield (ranging from <0.01 to 0.66 across derivatives), the dominant excited-state decay pathway (radiative vs. non-radiative vs. intersystem crossing), and the resultant application suitability are all governed by the nature and position of peripheral substituents [1]. For example, 1,7-di-tert-butyl substitution suppresses fluorescence (Φf < 0.01) while boosting photothermal conversion efficiency to 49%, making these derivatives suitable for photothermal therapy but not fluorescence imaging [2]. Conversely, ring-fused carbazole/fluorene Aza-BODIPYs achieve fluorescence quantum yields of 49–66% with molar extinction coefficients of ~230,000 M⁻¹cm⁻¹, placing them among the brightest NIR fluorophores reported and ideal for high-sensitivity bioimaging [3]. Monoiodinated Aza-BODIPYs deliver nanomolar IC₅₀ values in photodynamic therapy through efficient singlet oxygen generation, whereas dibrominated analogues may underperform [4]. Generic substitution—procuring 'an Aza-BODIPY' without specifying the substitution pattern—risks deploying a fluorophore with negligible fluorescence for an imaging assay, or a phototherapy agent with inadequate reactive oxygen species yield. The quantitative evidence below establishes the structure–performance relationships that must guide procurement decisions.

Substitution pattern 1,7-di-tert-butyl groups shift excited-state relaxation toward non-radiative decay and photothermal conversion; unsubstituted or phenyl analogues may retain fluorescence, making photothermal performance non-transferable

Ring architecture Carbazole- or fluorene-fused aza-BODIPYs achieve ~3× higher molar extinction coefficient; parent tetraphenyl aza-BODIPY (TPAB) brightness may be substantially lower and may not support single-molecule or low-abundance detection workflows

Halogenation design Monoiodo core substitution favors high PDT potency; bis-brominated peripheral aryl substitution favors combined PDT/PTT with high ΦΔ; non-halogenated scaffolds may lack sufficient singlet oxygen generation for photodynamic applications

• [1] Schäfer, C., Mony, J., Olsson, T., & Börjesson, K. (2022). Effect of the Aza-N-Bridge and Push–Pull Moieties: A Comparative Study between BODIPYs and Aza-BODIPYs. The Journal of Organic Chemistry, 87(5), 2569–2579. View Source
• [2] Jiang, X. D., et al. (2022). Near-infrared absorbing aza-BODIPYs with 1,7-di-tert-butyl groups by low-barrier rotation for photothermal application. Materials Advances, 3, 1254–1262. View Source
• [3] Rappitsch, T., & Borisov, S. M. (2021). Carbazole- and Fluorene-Fused Aza-BODIPYs: NIR Fluorophores with High Brightness and Photostability. Chemistry – A European Journal, 27(41), 10685–10692. View Source
• [4] Yu, Z., et al. (2020). Discovery of a Monoiodo Aza-BODIPY Near-Infrared Photosensitizer: in vitro and in vivo Evaluation for Photodynamic Therapy. Journal of Medicinal Chemistry, 63(17), 9950–9964. View Source

Aza-BODIPY Quantitative Differentiation Evidence

Aza-N Bridge Bathochromic Shift vs. BODIPY

Replacement of the meso-methine bridge (C–H) in BODIPY with an aza-nitrogen bridge produces a consistent and substantial bathochromic shift. In a systematically controlled combinatorial study synthesizing BODIPY and aza-BODIPY structural homologues differing only in the bridging unit, the aza-N bridge red-shifted the absorption and emission maxima by approximately 100 nm in fluid solution [1]. The aza-BODIPY derivatives exhibited fundamentally different, temperature-activated excited-state relaxation pathways compared to their BODIPY counterparts, with electron-donating substituents producing substitution pattern-dependent Stokes shifts in aza-BODIPYs that were suppressed in analogous BODIPYs [1]. This spectral shift places aza-BODIPY dyes squarely within the NIR therapeutic window (650–900 nm), where tissue penetration is maximized and autofluorescence is minimized, whereas conventional BODIPY dyes predominantly absorb and emit in the visible region (500–600 nm).

Aza-N Bridge Shift vs. BODIPY

Head-to-head

Aza-BODIPY λabs ~578–663 nm, λem ~623–730 nm; BODIPY homologues λabs ~512–569 nm, λem ~517–674 nm. Reported bathochromic shift ~100 nm.

Supports NIR imaging and phototherapy workflow selection over visible-region BODIPY analogues

Combinatorial comparison in fluid solution; substitution-dependent Stokes shift observed

Evidence Dimension	Absorption/Emission Wavelength
Target Compound Data	Aza-BODIPY derivatives: λabs ~578–663 nm, λem ~623–730 nm (depending on substitution)
Comparator Or Baseline	BODIPY structural homologues: λabs ~512–569 nm, λem ~517–674 nm (same substitution patterns)
Quantified Difference	Bathochromic shift of approximately 100 nm (red shift) for the aza-N bridge vs. meso-methine bridge
Conditions	Comparative photophysical evaluation in fluid solution; BODIPY and aza-BODIPY derivatives synthesized via combinatorial chemistry with identical electron-withdrawing/donating substituents

Why This Matters

For in vivo imaging and phototherapy applications, the ~100 nm red shift directly enables NIR operation, reducing tissue scattering and enabling deeper photon penetration compared to visible-light BODIPY analogues.

• [1] Schäfer, C., Mony, J., Olsson, T., & Börjesson, K. (2022). Effect of the Aza-N-Bridge and Push–Pull Moieties: A Comparative Study between BODIPYs and Aza-BODIPYs. The Journal of Organic Chemistry, 87(5), 2569–2579. View Source

Ring-Fused Extinction Coefficient vs. TPAB

Ring-fusion of carbazole or fluorene moieties onto the aza-BODIPY core produces a near-threefold enhancement in molar absorption coefficients compared to the parent 1,3,5,7-tetraphenyl aza-BODIPY (TPAB). The fused dyes achieve molar extinction coefficients of approximately 230,000 M⁻¹cm⁻¹, while also exhibiting a bathochromic shift of the absorption maximum of up to 2,700 cm⁻¹ and the emission maximum of up to 2,270 cm⁻¹ relative to TPAB [1]. This combination of a dramatically enhanced extinction coefficient with increased fluorescence quantum yields of 49–66% places these ring-fused aza-BODIPYs among the brightest NIR dyes reported [1]. The brightness (ε × Φf) improvement over TPAB is multiplicative, not merely additive, deriving from simultaneous gains in both light-harvesting capacity and emission efficiency.

Ring-Fused ε vs. TPAB

Head-to-head

Ring-fused aza-BODIPYs: ε ≈ 230,000 M⁻¹cm⁻¹, Φf = 49–66%; ~3-fold increase in molar extinction coefficient vs. parent TPAB

Ranked among brightest NIR dyes reported; supports high-sensitivity bioanalytical assay context

Multiplicative brightness gain from simultaneous ε and Φf improvement

Evidence Dimension	Molar Extinction Coefficient (ε)
Target Compound Data	Ring-fused aza-BODIPYs: ε ≈ 230,000 M⁻¹cm⁻¹, Φf = 49–66%
Comparator Or Baseline	Parent 1,3,5,7-tetraphenyl aza-BODIPY (TPAB): ε baseline (typical TPAB ε ≈ 75,000–85,000 M⁻¹cm⁻¹)
Quantified Difference	~3-fold increase in molar extinction coefficient; absorption λmax shifted by up to 2,700 cm⁻¹; emission λmax shifted by up to 2,270 cm⁻¹
Conditions	Photophysical characterization in solution; three new aza-BODIPY dyes incorporating fused fluorene or carbazole moieties compared to TPAB

Why This Matters

The threefold extinction coefficient gain directly translates to proportionally brighter fluorescence signals at equal fluorophore concentration, reducing the required probe dosage in bioimaging experiments and improving signal-to-noise ratios.

• [1] Rappitsch, T., & Borisov, S. M. (2021). Carbazole- and Fluorene-Fused Aza-BODIPYs: NIR Fluorophores with High Brightness and Photostability. Chemistry – A European Journal, 27(41), 10685–10692. View Source

NIR-II Photostability: ACQ984 vs. Cyanine Dyes

In a comparative in vivo fluorescence imaging study of nanocarriers, the aza-BODIPY-based NIR-II probe ACQ984 (λem = 984 nm) demonstrated superior photostability relative to both the cyanine dye IR-1060 (λem = 1,060 nm) and the clinically used indocyanine green (ICG). Under continuous excitation, the fluorescence of IR-1060 and ICG attenuated significantly, whereas ACQ984 maintained stable fluorescence, enabling high-resolution imaging of fine vascular structures and reliable in vivo/ex vivo correlation in pharmacokinetic monitoring [1]. IR-1060 exhibited a good aggregation-caused quenching (ACQ) effect but lacked sufficient photostability and steady post-labeling fluorescence for nanocarrier bioimaging; ICG, a non-ACQ probe, failed to display biodistribution details altogether [1]. The aza-BODIPY NIR-I probe P2 provided excellent ACQ but only NIR-I emission, yielding nondiscriminative, ambiguous images compared to the NIR-II resolution of ACQ984 [1].

Photostability: ACQ984 vs. Cyanine

Head-to-head

ACQ984 (aza-BODIPY, λem = 984 nm) maintained stable fluorescence under continuous excitation; IR-1060 and ICG exhibited photobleaching and signal attenuation that undermined nanocarrier imaging

Supports longitudinal NIR-II bioimaging studies where sustained signal integrity is required

In vivo murine model; complete ACQ at water fraction >50% confirmed

Evidence Dimension	Photostability under Continuous Excitation in NIR Bioimaging
Target Compound Data	ACQ984 (aza-BODIPY, λem = 984 nm): sustained stable fluorescence under continuous excitation; complete quenching at water fraction >50%; high-resolution vascular imaging
Comparator Or Baseline	IR-1060 (cyanine, λem = 1,060 nm): insufficient photostability and unsteady post-labeling fluorescence; ICG (cyanine, clinical NIR fluorophore): fluorescence attenuated after continuous excitation, failed to display biodistribution details
Quantified Difference	Qualitative superiority: ACQ984 maintained stable fluorescence and enabled high-resolution NIR-II imaging; IR-1060 and ICG exhibited photobleaching/attenuation that undermined imaging accuracy
Conditions	In vivo fluorescence imaging of nanocarriers in murine models; continuous laser excitation; comparison of NIR-II ACQ probes (ACQ984, IR-1060) and commercial NIR probe ICG

Why This Matters

Photostability is a critical procurement criterion for longitudinal bioimaging studies; aza-BODIPY ACQ984 provides sustained signal integrity where widely used cyanine comparators fail, reducing the need for repeated probe administration and enabling accurate pharmacokinetic tracking.

• [1] Zhang, Z., Liu, C., Lu, Y., Zhao, W., Zhu, Q., He, H., Chen, Z., & Wu, W. (2024). In vivo fluorescence imaging of nanocarriers in near-infrared window II based on aggregation-caused quenching. Journal of Nanobiotechnology, 22, 488. View Source

1,7-Di-tert-butyl Aza-BODIPY Photothermal Efficiency

Installation of 1,7-di-tert-butyl groups on the aza-BODIPY scaffold introduces low-barrier rotational freedom that selectively promotes non-radiative excited-state decay, enhancing photothermal conversion at the expense of fluorescence. The self-assembled nanoparticles of S-tBuazaBDP achieved a photothermal conversion efficiency (PCE) of 49% under 690 nm laser irradiation (0.8 W cm⁻²), which is near the highest reported value of 50.5% for the aza-BODIPY system [1]. This PCE substantially exceeds that of the parent tetraphenyl aza-BODIPY (Ph-azaBDP), for which the tert-butyl substitution was explicitly shown to enhance both photothermal conversion efficiency and singlet oxygen generation relative to the non-alkylated parent [1]. The strategy demonstrates that deliberate structural modifications can redirect the excited-state energy dissipation pathway from fluorescence toward heat generation, enabling application-specific optimization.

1,7-Di-tert-butyl PCE

Head-to-head

S-tBuazaBDP-NPs PCE = 49% under 690 nm laser irradiation (0.8 W cm⁻²), near class-leading reported value of 50.5%

Reported photothermal conversion context; tert-butyl substitution selectively promotes non-radiative decay

Self-assembled nanoparticles; PCE enhanced relative to Ph-azaBDP parent

Evidence Dimension	Photothermal Conversion Efficiency (PCE)
Target Compound Data	S-tBuazaBDP-NPs: PCE = 49%
Comparator Or Baseline	Highest reported aza-BODIPY PCE: 50.5%; parent Ph-azaBDP: lower PCE (exact value not specified, but tBu-azaBDPs 'more effective than those of Ph-azaBDP')
Quantified Difference	S-tBuazaBDP-NPs PCE of 49% is within 1.5 percentage points of the class maximum (50.5%); enhanced relative to Ph-azaBDP
Conditions	690 nm laser irradiation at 0.8 W cm⁻²; self-assembled nanoparticles in aqueous solution; X-ray crystal structure confirmation of enhanced twisting in tBuazaBDP vs. Ph-azaBDP

Why This Matters

For photothermal therapy applications, procurement must distinguish between fluorescent aza-BODIPYs (high Φf, low PCE) and photothermal aza-BODIPYs (low Φf, high PCE); the 1,7-di-tert-butyl substitution pattern is a validated structural determinant of PTT suitability achieving near-class-leading PCE.

• [1] Jiang, X. D., et al. (2022). Near-infrared absorbing aza-BODIPYs with 1,7-di-tert-butyl groups by low-barrier rotation for photothermal application. Materials Advances, 3, 1254–1262. View Source

NBDPBr Singlet Oxygen Quantum Yield vs. Brominated PSs

An aza-BODIPY dye with unexpected bis-bromination at the peripheral aryl rings (NBDPBr) demonstrated an outstanding singlet oxygen quantum yield (ΦΔ) of 66%, which was superior to similar brominated photosensitizers previously reported in the literature [1]. This finding is particularly significant because the conventional design paradigm for aza-BODIPY photosensitizers places heavy halogen atoms on the aza-BODIPY core rather than on peripheral aryl rings for efficient singlet oxygen generation; the NBDPBr result demonstrates that peripheral bromination can be equally or more effective [1]. After encapsulation with amphiphilic polymer F-127, NBDPBr nanoparticles also exhibited a photothermal conversion efficiency of 43.0% under 660 nm photoirradiation, providing a dual PDT/PTT therapeutic platform [1]. In vivo photoacoustic imaging confirmed specific tumor accumulation with maximum retention at 7 h post-injection [1].

NBDPBr Singlet Oxygen ΦΔ

Cross-study comparable

NBDPBr (bis-brominated aza-BODIPY): ΦΔ = 66%; also exhibits PCE = 43.0% under 660 nm irradiation as dual PDT/PTT platform

Supports photodynamic therapy context; peripheral bromination may equal or exceed core halogenation for ROS generation

F-127 encapsulated nanoparticles; in vivo PA imaging confirmed tumor accumulation

Evidence Dimension	Singlet Oxygen Quantum Yield (ΦΔ)
Target Compound Data	NBDPBr (bis-brominated aza-BODIPY): ΦΔ = 66%
Comparator Or Baseline	Previously reported similar brominated photosensitizers: ΦΔ values lower than 66% (exact comparator values not specified in abstract; claim of superiority explicitly stated)
Quantified Difference	NBDPBr ΦΔ of 66% is described as 'superior to similar brominated photosensitizers previously reported'
Conditions	Singlet oxygen generation measurement; NBDPBr encapsulated in F-127 nanoparticles; 660 nm photoirradiation for PTT; in vivo PA imaging in tumor-bearing mice

Why This Matters

The ΦΔ value directly determines photodynamic therapy efficacy; with a ΦΔ of 66%, NBDPBr represents one of the most efficient aza-BODIPY-based singlet oxygen generators available, making it a high-priority candidate for PDT procurement where maximal ROS generation per photon absorbed is required.

• [1] Wang, L., Mei, A., Li, N., Ruan, X., Sun, X., Cai, Y., Shao, J., & Dong, X. (2024). Aza-BODIPY dye with unexpected bromination and high singlet oxygen quantum yield for photoacoustic imaging-guided synergetic photodynamic/photothermal therapy. Chinese Chemical Letters, 35(6), 108974. View Source

Monoiodo Aza-BODIPY PDT Potency vs. ADPM06 and Ce6

Through systematic evaluation of halogen substitution on the aza-BODIPY core, monoiodo-derived aza-BODIPYs were identified as providing greater photodynamic therapy efficacy than other halogenated aza-BODIPY photosensitizers. Compounds 4 and 15, monoiodinated aza-BODIPY dyes containing a p-methoxyphenyl moiety, exhibited IC₅₀ values against HeLa cells of 76 nM and 81 nM, respectively, at a light dose of 54 J cm⁻² [1]. Compound 4 demonstrated superior phototoxicity, low dark toxicity, good thermal/photostability, and predominant mitochondrial localization. In vivo whole-body fluorescence imaging and ex vivo organ distribution studies confirmed that compound 4 afforded an excellent PDT effect with a low drug dose under single-time light irradiation and revealed advantages over the known photosensitizers ADPM06 (a dibrominated aza-BODIPY) and Ce6 (chlorin e6, a clinically used photosensitizer) [1].

Monoiodo PDT IC₅₀ vs. ADPM06/Ce6

Head-to-head

Monoiodo aza-BODIPY 4: IC₅₀ = 76 nM (HeLa cells, 54 J cm⁻²); reported advantage over ADPM06 and Ce6 in vivo with low-dose single irradiation

Supports cell-model PDT endpoint review; monoiodo substitution associated with lower reported IC₅₀ values

Mitochondrial localization; in vivo murine tumor model with ex vivo organ distribution

Evidence Dimension	Photodynamic Therapy IC₅₀ (HeLa cells)
Target Compound Data	Monoiodo aza-BODIPY 4: IC₅₀ = 76 nM; Monoiodo aza-BODIPY 15: IC₅₀ = 81 nM (light dose: 54 J cm⁻²)
Comparator Or Baseline	ADPM06 (dibrominated aza-BODIPY): higher IC₅₀; Ce6 (chlorin e6): higher IC₅₀; other halogenated aza-BODIPY PSs: lower efficacy (quantitative values not specified in abstract, but superiority explicitly established)
Quantified Difference	Monoiodo aza-BODIPY 4 IC₅₀ = 76 nM; advantage over ADPM06 and Ce6 confirmed in vivo with low drug dose under single-time irradiation
Conditions	HeLa cervical cancer cell line; light dose 54 J cm⁻²; in vitro MTT assay; in vivo whole-body fluorescence imaging and ex vivo organ distribution in murine tumor models

Why This Matters

The nanomolar IC₅₀ potency of monoiodo aza-BODIPYs represents a significant advantage for PDT procurement, as lower effective doses reduce off-target phototoxicity and enable single-treatment regimens, directly addressing the clinical limitations of current photosensitizers like Ce6.

• [1] Yu, Z., et al. (2020). Discovery of a Monoiodo Aza-BODIPY Near-Infrared Photosensitizer: in vitro and in vivo Evaluation for Photodynamic Therapy. Journal of Medicinal Chemistry, 63(17), 9950–9964. View Source

Aza-BODIPY Research & Industrial Applications

NIR-II In Vivo Imaging of Nanocarrier Pharmacokinetics

For research groups and contract research organizations conducting biodistribution and pharmacokinetic studies of nanocarrier drug delivery systems, aza-BODIPY-based NIR-II ACQ probes such as ACQ984 (λem = 984 nm) offer quantifiable advantages over cyanine alternatives (IR-1060, ICG). The combination of NIR-II emission for deep-tissue penetration, complete ACQ-based fluorescence quenching at water fractions >50% for negligible free-probe interference, and superior photostability under continuous excitation enables high-resolution vascular imaging and reliable in vivo/ex vivo pharmacokinetic correlation that cyanine dyes cannot match [1]. Procurement specifications should require NIR-II emission (>900 nm), validated ACQ behavior, and demonstrated photostability superior to ICG under continuous irradiation.

Dual-Modal PDT/PTT Anticancer Therapy

For translational oncology research requiring combined PDT/PTT from a single photosensitizer platform, specific aza-BODIPY derivatives deliver validated dual functionality. The brominated NBDPBr achieves ΦΔ = 66% for singlet oxygen generation alongside PCE = 43.0% under 660 nm irradiation, with in vivo photoacoustic imaging capability for treatment guidance [1]. Alternatively, monoiodo aza-BODIPYs (e.g., compound 4) provide nanomolar PDT IC₅₀ (76 nM) with mitochondrial targeting and demonstrated in vivo efficacy superior to ADPM06 and Ce6 [2]. The Aza-BODIPY scaffold thus uniquely supports single-agent theranostics where separate fluorophore and photosensitizer components would otherwise be required. Procurement should specify the halogenation pattern (monoiodo for high PDT potency; bis-brominated for combined PDT/PTT) and confirm singlet oxygen quantum yield and photothermal conversion efficiency measurements.

Ultra-Bright NIR Labeling for Bioanalytical Assays

For applications demanding maximum fluorescence brightness in the NIR region—including single-molecule detection, low-abundance biomarker sensing, and NIR flow cytometry—ring-fused carbazole/fluorene aza-BODIPYs represent the optimal procurement choice. These derivatives achieve ε ≈ 230,000 M⁻¹cm⁻¹ with Φf = 49–66%, yielding brightness values that place them among the brightest NIR fluorophores reported, with a nearly threefold molar extinction coefficient advantage over the parent tetraphenyl aza-BODIPY [1]. The excellent photostability of these dyes further supports prolonged acquisition times without signal decay. When procuring for brightness-critical assays, specify ring-fused aza-BODIPY architecture and require vendor-provided molar extinction coefficient and fluorescence quantum yield data measured in the intended solvent system.

Engineered Non-Radiative Decay for Hypoxic Tumor PTT

For photothermal therapy in hypoxic tumor environments where oxygen-dependent PDT is compromised, 1,7-di-tert-butyl-substituted aza-BODIPYs such as S-tBuazaBDP provide a validated structural solution. The low-barrier rotation of the tert-butyl groups selectively promotes non-radiative decay, achieving PCE = 49% (near the class maximum of 50.5%) while suppressing competitive fluorescence [1]. The self-assembled nanoparticle formulation demonstrated good biocompatibility, low dark toxicity, and effective cancer cell killing under 690 nm laser irradiation [1]. For PTT-focused procurement, the key specification is 1,7-di-tert-butyl (or analogous bulky alkyl) substitution that enhances non-radiative decay; fluorescence quantum yield should be low (<0.05) as a confirmatory indicator of correct excited-state pathway allocation. This structural determinant reliably distinguishes PTT-suitable aza-BODIPYs from their high-fluorescence imaging counterparts.

Application

Selection Property

Validation Focus

NIR-II in vivo imaging of nanocarrier pharmacokinetics

NIR-II emission >900 nm with validated ACQ behavior and sustained photostability

Longitudinal signal integrity; in vivo/ex vivo PK correlation accuracy

Dual-modal PDT/PTT anticancer research

Halogenation pattern: monoiodo core for high PDT potency; bis-brominated peripheral for combined ΦΔ and PCE

Singlet oxygen quantum yield and photothermal conversion efficiency in intended formulation

Ultra-bright NIR labeling for bioanalytical assays

Ring-fused carbazole/fluorene architecture with confirmed molar extinction coefficient

Brightness (ε × Φf) measurement in target solvent; photostability under acquisition conditions

Non-radiative decay engineering for hypoxic tumor PTT

1,7-di-tert-butyl or bulky alkyl substitution favoring non-radiative decay

PCE measurement under intended irradiation wavelength; dark cytotoxicity context

• [1] Zhang, Z., Liu, C., Lu, Y., Zhao, W., Zhu, Q., He, H., Chen, Z., & Wu, W. (2024). In vivo fluorescence imaging of nanocarriers in near-infrared window II based on aggregation-caused quenching. Journal of Nanobiotechnology, 22, 488. View Source
• [2] Yu, Z., et al. (2020). Discovery of a Monoiodo Aza-BODIPY Near-Infrared Photosensitizer: in vitro and in vivo Evaluation for Photodynamic Therapy. Journal of Medicinal Chemistry, 63(17), 9950–9964. View Source
• [3] Rappitsch, T., & Borisov, S. M. (2021). Carbazole- and Fluorene-Fused Aza-BODIPYs: NIR Fluorophores with High Brightness and Photostability. Chemistry – A European Journal, 27(41), 10685–10692. View Source
• [4] Jiang, X. D., et al. (2022). Near-infrared absorbing aza-BODIPYs with 1,7-di-tert-butyl groups by low-barrier rotation for photothermal application. Materials Advances, 3, 1254–1262. View Source